ethyl 3-(3-((1-cyclohexyl-1H-tetrazol-5-yl)methyl)ureido)propanoate

• IUPAC Name: ethyl 3-[(1-cyclohexyltetrazol-5-yl)methylcarbamoylamino]propanoate
• InChI: InChI=1S/C14H24N6O3/c1-2-23-13(21)8-9-15-14(22)16-10-12-17-18-19-20(12)11-6-4-3-5-7-11/h11H,2-10H2,1H3,(H2,15,16,22)
• InChI Key: IHANWZFIPMPSPQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CCNC(=O)NCC1=NN=NN1C2CCCCC2
• Molecular Formula: C14H24N6O3
• Molecular Weight: 324.38 g/mol

Description

The compound “ethyl 3-(3-((1-cyclohexyl-1H-tetrazol-5-yl)methyl)ureido)propanoate” is a complex organic molecule. It contains a tetrazole ring, which is a five-membered ring with four nitrogen atoms and one carbon atom. Tetrazoles are known for their high nitrogen content and are used in various fields such as medicine, agriculture, and materials science.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its structure and the conditions under which the reactions occur. Tetrazoles are known to participate in various reactions due to their high reactivity.

Scientific Research Applications

Structural Analysis and Crystallography

• The study of "Dabigatran etexilate tetrahydrate" provides insights into the structural properties of a compound with a complex molecular arrangement, highlighting the significance of intramolecular hydrogen bonding and the arrangement of water molecules in crystal formation (Liu et al., 2012).

Synthetic Pathways and Chemical Reactions

• Research on the action of hydroxyurea on α-acetylenic esters describes the formation of ethylenic β-ureidoxy ester isomers, showcasing the diverse synthetic routes and the potential for creating novel compounds with specific configurations (Lassalvy, Petrus, & Petrus, 1981).
• A study on "Ethyl 3-(2,4-dioxocyclohexyl)propanoate" explores its use as a precursor for the synthesis of N-substituted tetrahydroquinoline diones and their derivatives, highlighting the compound's utility in synthesizing complex heterocyclic structures (Thakur, Sharma, & Das, 2015).

Novel Compound Synthesis and Application

• The synthesis and crystal structure analysis of "ethyl benzimidazole-2-yl phosphonate" demonstrate the potential for creating compounds with specific applications in materials science and pharmacology, through detailed structural characterization (Hu, Zou, Yang, & Weng, 2010).

Pharmacological and Biological Research

• A study on novel indole-based hybrid oxadiazole scaffolds outlines the synthesis and evaluation of compounds for their urease inhibitory activity, indicating the chemical's potential in drug discovery and medicinal chemistry (Nazir et al., 2018).

Mechanism of Action

Target of Action

Ethyl 3-(3-((1-cyclohexyl-1H-tetrazol-5-yl)methyl)ureido)propanoate is a complex chemical compound with potential applications in medicinal and pharmaceutical fields . .

Mode of Action

Tetrazole derivatives, which this compound is a part of, are known to play a significant role in medicinal applications . They can interact with various biological targets, leading to changes in cellular processes .

Biochemical Pathways

Tetrazole derivatives are known to have a wide range of biological activities and can potentially affect multiple biochemical pathways .

Result of Action

Tetrazole derivatives are known to have a wide range of biological activities, suggesting that this compound could have diverse effects at the molecular and cellular levels .